Cas no 87639-61-0 (2,6-Dodecadienal, 2,6-dimethyl-10-methylene-12-(phenylthio)-, (E,E)-)

87639-61-0 structure
Product name:2,6-Dodecadienal, 2,6-dimethyl-10-methylene-12-(phenylthio)-, (E,E)-
2,6-Dodecadienal, 2,6-dimethyl-10-methylene-12-(phenylthio)-, (E,E)- Chemical and Physical Properties
Names and Identifiers
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- 2,6-Dodecadienal, 2,6-dimethyl-10-methylene-12-(phenylthio)-, (E,E)-
- 2,6-dimethyl-10-methylidene-12-phenylsulfanyldodeca-2,6-dienal
- 87639-61-0
- 2,6-Dimethyl-10-methylidene-12-(phenylsulfanyl)dodeca-2,6-dienal
- DTXSID30832018
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- Inchi: InChI=1S/C21H28OS/c1-18(10-8-12-20(3)17-22)9-7-11-19(2)15-16-23-21-13-5-4-6-14-21/h4-6,9,12-14,17H,2,7-8,10-11,15-16H2,1,3H3
- InChI Key: VSTUUOWGOBUUDZ-UHFFFAOYSA-N
- SMILES: CC(=CCCC(=C)CCSC1=CC=CC=C1)CCC=C(C)C=O
Computed Properties
- Exact Mass: 328.18608669g/mol
- Monoisotopic Mass: 328.18608669g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 11
- Complexity: 414
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 2
- XLogP3: 6.5
- Topological Polar Surface Area: 42.4Ų
2,6-Dodecadienal, 2,6-dimethyl-10-methylene-12-(phenylthio)-, (E,E)- Related Literature
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Abdullah M. A. Asiri,Harry G. Heller,Michael B. Hursthouse,Alexander Karalulov Chem. Commun., 2000, 799-800
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Rajesh G. Gonnade Org. Biomol. Chem., 2016,14, 5612-5616
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Magdalena Markiton,Agnieszka Ciemięga,Katarzyna Maresz,Anna Szelwicka,Anna Chrobok New J. Chem., 2018,42, 13602-13611
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J. Sayago,U. Shafique,F. Soavi,F. Cicoira,C. Santato J. Mater. Chem. C, 2014,2, 10273-10276
87639-61-0 (2,6-Dodecadienal, 2,6-dimethyl-10-methylene-12-(phenylthio)-, (E,E)-) Related Products
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